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Compound Name: LSN3160440
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A guide for researchers and drug development professionals on the selectivity profile of the
GLP-1 receptor positive allosteric modulator, LSN3160440.

LSN3160440 is a novel small molecule positive allosteric modulator (PAM) of the glucagon-like
peptide-1 receptor (GLP-1R). It acts as a "molecular glue,” stabilizing the interaction between
the GLP-1R and its endogenous, proteolytically processed ligand, GLP-1(9-36).[1] This unique
mechanism enhances the affinity and efficacy of this otherwise low-activity peptide, promoting
glucose-dependent insulin secretion.[1][2] This guide provides a comparative analysis of the
cross-reactivity and selectivity of LSN3160440 against related receptors, supported by
available experimental data.

Quantitative Analysis of LSN3160440's On-Target
and Off-Target Interactions

LSN3160440 exhibits a high degree of selectivity for the GLP-1R. While it has been reported to
be selective against a panel of 261 G-protein coupled receptors (GPCRs) and 34 diverse
kinases, the specific quantitative data from these broad screening panels are not publicly
available.[3]

However, detailed studies on its interaction with the GLP-1R in the presence of various
endogenous ligands highlight its remarkable probe-dependent selectivity. The following table
summarizes the binding affinity (Ki) of different GLP-1R ligands in the presence and absence of
10 pM LSN3160440.
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Ligand LSN3160440 (10 Ki (nM) Fol-d -Change in
pM) Affinity

GLP-1(9-36) Absent 105

Present 0.77 ~136-fold increase

Oxyntomodulin (OXM)  Absent 130

Present 32 ~4-fold increase

GLP-1(7-36) Absent 0.24

Present 0.17 ~1.4-fold increase

Data is derived from radioligand displacement assays, as reported in the primary literature.

This data clearly demonstrates that LSN3160440's potentiation effect is most pronounced for
GLP-1(9-36), showing a greater than 100-fold increase in its binding affinity for the GLP-1R. In
contrast, its effect on the full-length active peptide, GLP-1(7-36), and the related peptide,
oxyntomodulin, is significantly less pronounced. This highlights the compound's high degree of
selectivity based on the specific orthosteric ligand occupying the receptor.

Signaling Pathway and Experimental Workflow

To understand the context of these findings, the following diagrams illustrate the GLP-1R
signaling pathway and a typical experimental workflow for assessing ligand binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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